![molecular formula C10H9ClN2O2 B6268410 methyl 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate CAS No. 1784537-50-3](/img/no-structure.png)
methyl 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate
Overview
Description
Scientific Research Applications
Methyl 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate has been used in a variety of scientific research applications, including organic synthesis, materials science, and drug discovery. In organic synthesis, it can be used as a reagent to synthesize a variety of complex molecules. In materials science, it can be used to synthesize polymers and other materials. In drug discovery, it can be used to synthesize novel compounds for potential drug development.
Mechanism of Action
Target of Action
The primary targets of “methyl 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate” are currently unknown. The compound is structurally similar to other pyrrolopyridine derivatives, which have been found to have various biological activities . .
Mode of Action
Pyrrolopyridine derivatives are known to interact with various biological targets, but the specific interactions of this compound remain to be elucidated .
Action Environment
The influence of environmental factors on the action, efficacy, and stability of “this compound” is currently unknown. Factors such as temperature, pH, and the presence of other molecules can significantly impact a compound’s activity .
Advantages and Limitations for Lab Experiments
Methyl 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a variety of solvents. However, it is also toxic and should be handled with caution. Additionally, it can react with other compounds, so it should be used in a well-ventilated area and stored in a sealed container.
Future Directions
Methyl 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate has potential applications in a variety of fields, including drug discovery and materials science. In drug discovery, it could be used to synthesize novel compounds for potential drug development. In materials science, it could be used to synthesize polymers and other materials. Additionally, its potential biochemical and physiological effects could be further studied for potential therapeutic applications.
Synthesis Methods
Methyl 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate can be synthesized from pyrrolo[2,3-c]pyridine-3-carboxylic acid and chloroacetyl chloride. The reaction is carried out in a polar solvent, such as dimethylformamide, and is catalyzed by an acid, such as p-toluenesulfonic acid. The reaction yields a white precipitate, which is then isolated and purified by recrystallization.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylate involves the reaction of 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid with methanol and a catalyst to form the desired compound.", "Starting Materials": [ "7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid", "Methanol", "Catalyst" ], "Reaction": [ "Add 7-chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid and methanol to a reaction vessel", "Add a catalyst to the reaction mixture", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Filter the reaction mixture to remove any solids", "Concentrate the filtrate under reduced pressure", "Purify the resulting compound by recrystallization or chromatography" ] } | |
| 1784537-50-3 | |
Molecular Formula |
C10H9ClN2O2 |
Molecular Weight |
224.64 g/mol |
IUPAC Name |
methyl 7-chloro-1-methylpyrrolo[2,3-c]pyridine-3-carboxylate |
InChI |
InChI=1S/C10H9ClN2O2/c1-13-5-7(10(14)15-2)6-3-4-12-9(11)8(6)13/h3-5H,1-2H3 |
InChI Key |
FJCUBANGIRLDQF-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=C(C2=C1C(=NC=C2)Cl)C(=O)OC |
Purity |
95 |
Origin of Product |
United States |
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